Cas no 942473-99-6 (4-Bromo-7-methylbenzo[d]thiazol-2-amine)

4-Bromo-7-methylbenzo[d]thiazol-2-amine structure
942473-99-6 structure
Product Name:4-Bromo-7-methylbenzo[d]thiazol-2-amine
CAS No:942473-99-6
MF:C8H7BrN2S
MW:243.123579263687
MDL:MFCD09475491
CID:1003438
PubChem ID:26597122
Update Time:2025-04-20

4-Bromo-7-methylbenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-7-methylbenzo[d]thiazol-2-amine
    • 4-bromo-7-methyl-2-Benzothiazolamine
    • 2-Amino-4-bromo-7-methylbenzothiazole
    • 4-bromo-7-methyl-1,3-benzothiazol-2-amine
    • 4-Bromo-7-methyl-benzothiazol-2-ylamine
    • AKOS017553872
    • A936406
    • 942473-99-6
    • AM807650
    • DTXSID20650182
    • SCHEMBL18340851
    • FS-2064
    • CS-0366777
    • DB-367594
    • MDL: MFCD09475491
    • Inchi: 1S/C8H7BrN2S/c1-4-2-3-5(9)6-7(4)12-8(10)11-6/h2-3H,1H3,(H2,10,11)
    • InChI Key: PYZZROCLYVMLNB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C2C=1N=C(N)S2

Computed Properties

  • Exact Mass: 241.95133g/mol
  • Monoisotopic Mass: 241.95133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 67.2Ų

4-Bromo-7-methylbenzo[d]thiazol-2-amine Pricemore >>

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Fluorochem
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Ambeed
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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